Cas no 2171942-77-9 (4-amino(3-hydroxyazetidin-3-yl)methyl-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino(3-hydroxyazetidin-3-yl)methyl-1lambda6-thiane-1,1-dione
• CAS No: 2171942-77-9
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 6512558
• PubChem ID: 165759136
• Update Time: 2025-10-25

4-amino(3-hydroxyazetidin-3-yl)methyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino(3-hydroxyazetidin-3-yl)methyl-1lambda6-thiane-1,1-dione
• EN300-1651491
• 2171942-77-9
• 4-[amino(3-hydroxyazetidin-3-yl)methyl]-1lambda6-thiane-1,1-dione

• Inchi： 1S/C9H18N2O3S/c10-8(9(12)5-11-6-9)7-1-3-15(13,14)4-2-7/h7-8,11-12H,1-6,10H2
• InChI Key： GJNZVTVRKXNXBD-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C(C1(CNC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 101Ų

Additional information on 4-amino(3-hydroxyazetidin-3-yl)methyl-1lambda6-thiane-1,1-dione

4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione: A Promising Compound in Medicinal Chemistry

4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione (CAS No. 2171942-77-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds known for their diverse biological activities. The presence of the amino and hydroxyazetidine moieties in its structure adds to its complexity and potential utility in drug development.

The amino group in 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione is a key functional group that can participate in hydrogen bonding and other non-covalent interactions, making it a valuable component in the design of ligands for various biological targets. The hydroxyazetidine moiety, on the other hand, introduces additional hydrophilicity and can enhance the compound's solubility and bioavailability. These structural features collectively contribute to the compound's ability to interact with specific biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer. The ability to selectively target these kinases makes 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione has also shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases, including neurological disorders and metabolic disorders. The compound's interaction with GPCRs can lead to the modulation of signaling pathways involved in cell proliferation, inflammation, and other physiological processes.

The synthesis of 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione has been extensively studied, with several synthetic routes being reported in the literature. One common approach involves the reaction of a suitable thiane derivative with an amino alcohol under controlled conditions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product. Advanced synthetic techniques, such as catalytic methods and microwave-assisted synthesis, have also been explored to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione have been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further development into clinical trials.

In conclusion, 4-amino(3-hydroxyazetidin-3-yl)methyl-1λ⁶-thiane-1,1-dione (CAS No. 2171942-77-9) is a promising compound with a unique structure that offers significant potential in medicinal chemistry. Its ability to interact with key biological targets such as kinases and GPCRs makes it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full range of biological activities and potential applications in various disease states.